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Compound of Interest

Compound Name: Sulisobenzone

cat. No.: B1217978

An In-depth Technical Guide to Sulisobenzone (CAS 4065-45-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulisobenzone, also known as Benzophenone-4 (BP-4), is an organic compound belonging to
the benzophenone class of aromatic ketones.[1][2] Identified by its CAS number 4065-45-6, it
is a water-soluble, broad-spectrum ultraviolet (UV) filter widely utilized in sunscreens, personal
care products, and various industrial applications to protect against damage from UVA and
UVB radiation.[2][3][4] Its primary function is to absorb UV energy and dissipate it as heat,
thereby preventing UV radiation from penetrating the skin or degrading various materials. This
guide provides a comprehensive technical overview of Sulisobenzone, including its chemical
properties, mechanism of action, synthesis, analytical methods, and safety data.

Physicochemical and Spectral Properties

Sulisobenzone is a light-yellow crystalline powder. Its sulfonic acid group renders it highly
soluble in water and other polar solvents, a key feature for its use in aqueous formulations.
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Property Value Reference
CAS Number 4065-45-6
Molecular Formula C14H1206S
Molecular Weight 308.31 g/mol
5-benzoyl-4-hydroxy-2-
IUPAC Name Y Y y ) ]
methoxybenzenesulfonic acid
Benzophenone-4 (BP-4),
Synonyms ]
Sulfisobenzone, UV-284
Light-tan or light yellow
Appearance .
crystalline powder
Melting Point 145 °C / ~200-205 °C

Water Solubility

10 pg/mL

pKa

pKal = -2.4 (sulfonic acid);
pKa2 = 7.6 (hydroxyl)

UV Absorption Max (Amax)

284-287 nm (UVB), ~325-366
nm (UVA)

Mechanism of Action: UV Absorption

Sulisobenzone protects the skin and other materials by absorbing harmful UV radiation. The
mechanism is a photochemical process wherein the molecule absorbs photons, becomes
electronically excited, and then returns to its ground state by releasing the absorbed energy as
thermal energy. The ortho-hydroxyl group is considered a critical structural requirement for this
process, contributing to the molecule's stability and its ability to absorb UV light.
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Mechanism of UV Absorption
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RP-HPLC Analytical Workflow for Sulisobenzone

Sample Preparation HPLC System Setup Mobile Phase
(Dissolve in Methanol) (Kromasil C18 Column) (Formic Acid/Acetonitrile)

‘ Isocratic Elution

(1.0 mL/min)

i

UV Detection
(250 nm & 290 nm)

i

Data Analysis
(Quantify Impurities)
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Sulisobenzone Metabolic Pathways

Sulisobenzone

Reduction Hydroxylation
(Rabbit) (Rat, ~1%)

Benzhydrol Metabolite p-Hydroxybenzophenone

Glucuronidation

Urinary Excretion
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Environmental Degradation Pathways

Sulisobenzone Reaction with *OH radicals
in Aquatic Environment (Enhanced by Dissolved Organic Matter)

Direct Photolysis Biodegradation Indirect Photodegradation
(Minor Pathway) (Wastewater Treatment) (Major Pathway)

Degradation Products

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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